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Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for 1-Acetylcyclohexene (CAS No. 932-66-1), a versatile intermediate in organic
synthesis. Understanding the stability profile of this compound is critical for ensuring its quality,
purity, and performance in research and development applications. Due to the limited
availability of specific, long-term stability studies on 1-Acetylcyclohexene in publicly
accessible literature, this guide combines information from safety data sheets (SDS), general
chemical principles of a,3-unsaturated ketones, and standardized stability testing protocols.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Acetylcyclohexene is presented
in Table 1. These properties are essential for safe handling and for designing appropriate
storage and stability studies.
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Property Value

Molecular Formula CsH120

Molecular Weight 124.18 g/mol [1]

Appearance Clear, slightly yellow liquid[2]

Boiling Point 201-202 °C (at 1 atm)[3]

Density 0.966 g/mL at 25 °CJ[3]

Flash Point 65 - 66 °C (149 - 150.8 °F) - closed cup[2][4]
Refractive Index n20/D 1.49[4]

Stability Profile

1-Acetylcyclohexene is generally considered stable under normal laboratory temperatures
and pressures.[2] However, its chemical structure, containing both a ketone and a carbon-
carbon double bond in conjugation, makes it susceptible to degradation under certain
conditions.

Key Factors Influencing Stability:

o Temperature: Elevated temperatures can accelerate degradation processes. While specific
data on thermal decomposition is limited, it is advisable to store the compound at reduced
temperatures to minimize any potential degradation over time.

o Light: As an a,3-unsaturated ketone, 1-Acetylcyclohexene may be sensitive to light.
Photochemical reactions can potentially lead to polymerization or other forms of degradation.

o Air/Oxygen: The presence of oxygen can lead to oxidative degradation, particularly at the
allylic positions of the cyclohexene ring or through reactions involving the enone system.

¢ Incompatible Materials: Strong oxidizing agents and strong bases are incompatible with 1-
Acetylcyclohexene and can cause vigorous reactions or degradation.[2]

Recommended Storage Conditions
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To ensure the long-term integrity of 1-Acetylcyclohexene, the following storage conditions are

recommended based on information from safety data sheets and general chemical handling

guidelines.

Parameter Recommendation Rationale

Store in a cool place.[2]

Refrigeration (2-8 °C) is To minimize the rate of
Temperature ] ]

recommended for long-term potential thermal degradation.

storage.[3]

Store under an inert o

) To prevent oxidative
Atmosphere atmosphere (e.g., nitrogen or ]
degradation.
argon).
Store in a tightly closed ]
. _ To prevent exposure to air,
Container container,[2] preferably an ] ]
moisture, and light.

amber glass bottle.

Store in a dry, well-ventilated To prevent moisture absorption
Location place away from sources of and ensure safety due to its

ignition.[2] combustible nature.
Burit 97% assay is commonly Impurities can sometimes

urity

available.

catalyze degradation.

Potential Degradation Pathways

While specific degradation products for 1-Acetylcyclohexene are not extensively documented

in the literature, plausible degradation pathways can be inferred from the reactivity of its

functional groups. The diagram below illustrates a logical relationship for considering potential

degradation.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC102500250&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260865.htm
https://www.fishersci.com/store/msds?partNumber=AC102500250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102500250&countryCode=US&language=en
https://www.benchchem.com/product/b1328911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Degradation Influences on 1-Acetylcyclohexene
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Caption: Logical flow of potential degradation factors for 1-Acetylcyclohexene.

Experimental Protocols for Stability Assessment

For critical applications in research and drug development, it is imperative to conduct in-house
stability studies. The following are proposed experimental protocols based on general
guidelines for chemical stability testing.

Protocol 1: Accelerated Thermal Stability Study

Objective: To assess the stability of 1-Acetylcyclohexene under elevated temperature
conditions to predict its long-term stability.

Methodology:
o Place accurately weighed samples of 1-Acetylcyclohexene in sealed, amber glass vials.

» Store the vials in controlled temperature chambers at 40°C and 50°C.
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At specified time points (e.g., 0, 1, 3, and 6 months), remove a vial from each temperature
condition.

Allow the sample to equilibrate to room temperature.

Analyze the purity of the sample using a validated stability-indicating analytical method, such
as Gas Chromatography with Flame lonization Detection (GC-FID) or High-Performance
Liquid Chromatography (HPLC).

Monitor for the appearance of any degradation products by GC-MS.

Record any changes in physical appearance (e.g., color).

Protocol 2: Photostability Study

Objective: To determine the susceptibility of 1-Acetylcyclohexene to degradation upon

exposure to light.

Methodology:

Place samples of 1-Acetylcyclohexene in photostable, transparent containers (e.g., quartz
vials).

Expose the samples to a light source that provides both UV and visible light, following ICH
Q1B guidelines for photostability testing.

Simultaneously, store a control sample, wrapped in aluminum foil to protect it from light,
under the same temperature and humidity conditions.

After a specified duration of exposure, analyze both the exposed and control samples for
purity and degradation products using GC-FID/GC-MS or HPLC.

The following diagram outlines a general workflow for conducting a stability study.
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General Workflow for Stability Testing
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Caption: A generalized experimental workflow for assessing the stability of a chemical
compound.

Conclusion

While 1-Acetylcyclohexene is a relatively stable organic compound, its purity and integrity are
best preserved by adhering to strict storage protocols. For applications where purity is
paramount, such as in drug development and synthesis of active pharmaceutical ingredients, it
is highly recommended to perform in-house stability studies to establish a reliable shelf-life
under specific laboratory conditions. Storing 1-Acetylcyclohexene in a cool, dark, and inert
environment will minimize the risk of degradation and ensure its suitability for its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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